Cas no 1384430-84-5 (1-(pyrimidin-4-yl)azetidin-3-amine hydrochloride)

• Product Name: 1-(pyrimidin-4-yl)azetidin-3-amine hydrochloride
• CAS No: 1384430-84-5
• MF: C₇H₁₁ClN₄
• MW: 186.64203953743
• CID: 4595982
• PubChem ID: 71755650
• Update Time: 2025-05-26

1-(pyrimidin-4-yl)azetidin-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(pyrimidin-4-yl)azetidin-3-amine hydrochloride

• Inchi： 1S/C7H10N4.ClH/c8-6-3-11(4-6)7-1-2-9-5-10-7;/h1-2,5-6H,3-4,8H2;1H
• InChI Key： NRAWNKJYUMSYQH-UHFFFAOYSA-N
• SMILES： NC1CN(C2=NC=NC=C2)C1.Cl

1-(pyrimidin-4-yl)azetidin-3-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(pyrimidin-4-yl)azetidin-3-amine hydrochloride

1-(pyrimidin-4-yl)azetidin-3-amine Hydrochloride: A Promising Compound in Medicinal Chemistry

1-(pyrimidin-4-yl)azetidin-3-amine hydrochloride (CAS No. 1384430-84-5) is a small molecule that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of azetidine derivatives, which are known for their diverse biological activities and structural flexibility. The unique combination of the pyrimidine and azetidine moieties in this molecule makes it an intriguing candidate for drug development, particularly in the areas of oncology and neurology.

The chemical structure of 1-(pyrimidin-4-yl)azetidin-3-amine hydrochloride consists of a pyrimidine ring attached to an azetidine ring, with an amine group at the 3-position of the azetidine. The presence of these functional groups imparts specific pharmacological properties to the molecule, such as high affinity for certain receptors and enzymes. The hydrochloride salt form enhances its solubility and stability, making it more suitable for pharmaceutical formulations.

Recent studies have highlighted the potential of 1-(pyrimidin-4-yl)azetidin-3-amine hydrochloride in various therapeutic contexts. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases. Research has shown that 1-(pyrimidin-4-yl)azetidin-3-amine hydrochloride can selectively bind to specific GPCRs, potentially modulating their activity and offering new avenues for drug discovery.

In the realm of oncology, 1-(pyrimidin-4-yl)azetidin-3-amine hydrochloride has demonstrated promising antiproliferative effects on various cancer cell lines. Preclinical studies have shown that this compound can inhibit the growth of tumor cells by interfering with key signaling pathways involved in cell proliferation and survival. For instance, it has been reported to downregulate the expression of oncogenic proteins and induce apoptosis in cancer cells, making it a potential candidate for further investigation as an anticancer agent.

Beyond its antiproliferative properties, 1-(pyrimidin-4-yl)azetidin-3-amine hydrochloride has also shown potential in neurodegenerative diseases. Neurological disorders such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neurons and disruption of neural signaling. Research has indicated that this compound can protect neurons from oxidative stress and prevent the aggregation of toxic proteins, which are hallmark features of these diseases. These findings suggest that 1-(pyrimidin-4-yl)azetidin-3-amine hydrochloride could be developed as a neuroprotective agent to mitigate the progression of neurodegenerative conditions.

The pharmacokinetic properties of 1-(pyrimidin-4-yl)azetidin-3-amine hydrochloride have also been extensively studied. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) profiles, which are essential for its therapeutic efficacy. Its good oral bioavailability and low toxicity make it a viable candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(pyrimidin-4-yl)azetidin-3-amine hydrochloride in human subjects. Early-phase trials have shown promising results, with patients exhibiting good tolerability and preliminary evidence of therapeutic benefit. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects or contraindications.

In conclusion, 1-(pyrimidin-4-yl)azetidin-3-amine hydrochloride (CAS No. 1384430-84-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full therapeutic potential, this compound holds promise for addressing unmet medical needs in various disease areas.